![molecular formula C6H12ClN B2600834 (1S)-Cyclohex-2-en-1-amine;hydrochloride CAS No. 134409-45-3](/img/structure/B2600834.png)
(1S)-Cyclohex-2-en-1-amine;hydrochloride
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Description
(1S)-Cyclohex-2-en-1-amine;hydrochloride is a useful research compound. Its molecular formula is C6H12ClN and its molecular weight is 133.62. The purity is usually 95%.
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Scientific Research Applications
1. Hydroamination and Cyclohexadienes
Studies have explored the hydroamination of cyclohexa-2,5-dienes, leading to the selective production of bicyclic allylic amines. This process involves a diastereoselective protonation followed by lithium amide addition and a regioselective protonation of the allylic anion (Lebeuf, Robert, Schenk, & Landais, 2006). Additionally, radical transfer hydroamination with aminated cyclohexadienes using polarity reversal catalysis has been studied for its potential in organic synthesis, exhibiting good yields and anti-Markovnikov selectivity (Guin, Mück‐Lichtenfeld, Grimme, & Studer, 2007).
2. Catalytic and Synthetic Applications
The compound has applications in catalysis, such as in carbene-catalyzed α-carbon amination of chloroaldehydes for enantioselective access to dihydroquinoxaline derivatives, important in natural products and synthetic bioactive molecules (Huang et al., 2019). Furthermore, its derivatives have been used in asymmetric synthesis, as seen in the creation of 3,4-diaminocyclohexanol and endo-7-azabicyclo[2.2.1]heptan-2-amine (Savoia, Grilli, & Gualandi, 2010).
3. Analytical Chemistry
In analytical chemistry, the compound's derivatives have been used to understand the mechanism of chlorination of amines and to develop methods for qualitative and quantitative determination of organic chloramines (Takáts, Koch, & Cooks, 2001).
4. Bioconjugation
In bioconjugation studies, related compounds have been utilized to investigate the mechanism of amide formation in aqueous media, which is essential for biological and chemical synthesis (Nakajima & Ikada, 1995).
Properties
IUPAC Name |
(1S)-cyclohex-2-en-1-amine;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11N.ClH/c7-6-4-2-1-3-5-6;/h2,4,6H,1,3,5,7H2;1H/t6-;/m1./s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MIRLLJUILCZOAY-FYZOBXCZSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC=CC(C1)N.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CC=C[C@H](C1)N.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12ClN |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
133.62 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.